Cas no 496931-73-8 (1H-PYRAZOL-5-AMINE, 1-(1,1-DIMETHYLETHYL)-3-METHYL-4-PHENYL-)

• Product Name: 1H-PYRAZOL-5-AMINE, 1-(1,1-DIMETHYLETHYL)-3-METHYL-4-PHENYL-
• CAS No: 496931-73-8
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 3231054
• PubChem ID: 778073
• Update Time: 2025-04-21

1H-PYRAZOL-5-AMINE, 1-(1,1-DIMETHYLETHYL)-3-METHYL-4-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOL-5-AMINE, 1-(1,1-DIMETHYLETHYL)-3-METHYL-4-PHENYL-
• 1-Tert-butyl-3-methyl-4-phenyl-1h-pyrazol-5-amine
• CHEMBL1598149
• SR-01000534707-1
• 1-tert-butyl-3-methyl-4-phenyl-1H-pyrazol-5-ylamine
• AKOS015776489
• CS-0259505
• MLS000698684
• AG-205/40776370
• SR-01000534707
• SMR000225841
• EN300-7353660
• 2-tert-butyl-5-methyl-4-phenylpyrazol-3-amine
• 1-(tert-Butyl)-3-methyl-4-phenyl-1H-pyrazol-5-amine
• Oprea1_369220
• G47151
• 837-709-7
• HMS2573C23
• 496931-73-8

• Inchi： 1S/C14H19N3/c1-10-12(11-8-6-5-7-9-11)13(15)17(16-10)14(2,3)4/h5-9H,15H2,1-4H3
• InChI Key： DOXLNMCPYVRQBU-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(C2=CC=CC=C2)C(C)=N1

Computed Properties

• Exact Mass: 229.157897619Da
• Monoisotopic Mass: 229.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų